Cas no 7641-77-2 (Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl-)

• Product Name: Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl-
• CAS No: 7641-77-2
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 563488
• PubChem ID: 24278
• Update Time: 2025-04-19

Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl-
• 1,2,3,4,5,6-HEXAMETHYLBICYCLO[2.2.0]HEXA-2,5-DIENE
• Hexamethyldewarbenzene
• 1,2,3,4,5,6-Hexamethylbicyclo(2,2,0)hexa-2,5-diene
• 2-Butin hexamethyl-dewar-benzol [German]
• BICYCLO(2.2.0)HEXA-2,5-DIENE,HEXAMETHYL
• Dewar benzene,hexamethyl
• EINECS 231-576-3
• hexamethyl(Dewar benzene) radical
• Hexamethyl-bicyclo(2.2.0)hexa-2,5-dien [German]
• hexamethylbicyclo[2.2.0]diene
• hexamethylbicyclo<2.2.0>hexa-2,5-diene
• Hexamethyl Dewar benzene
• BICYCLO(2.2.0)HEXA-2,5-DIENE, HEXAMETHYL-
• Bicyclo[2.2.0]hexa-2,5-diene, 1,2,3,4,5,6-hexamethyl-
• Dewar benzene, hexamethyl-
• 7641-77-2
• Hexamethylbicyclo[2.2.0]hexa-2,5-diene
• RVNQQZMIWZPGNA-UHFFFAOYSA-N
• DTXSID50227240
• Hexamethyldewarbenzene, 97%
• Hexamethyl-bicyclo(2.2.0)hexa-2,5-dien
• InChI=1/C12H18/c1-7-8(2)12(6)10(4)9(3)11(7,12)5/h1-6H
• NS00037783
• hexamethyl-dewar-benzene
• 2-Butin hexamethyl-dewar-benzol

• Inchi： 1S/C12H18/c1-7-8(2)12(6)10(4)9(3)11(7,12)5/h1-6H3
• InChI Key： RVNQQZMIWZPGNA-UHFFFAOYSA-N
• SMILES： C12(C)C(C)=C(C)C1(C)C(C)=C2C

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Yellow transparent liquid
• Density: 0.803 g/mL at 25 °C(lit.)
• Melting Point: 7 °C(lit.)
• Boiling Point: 60 °C20 mm Hg(lit.)
• Flash Point: 95 °F
• Refractive Index: n20/D 1.448(lit.)
• PSA: 0.00000
• LogP: 3.69900
• Solubility: Not determined

Bicyclo[2.2.0]hexa-2,5-diene,1,2,3,4,5,6-hexamethyl- Security Information

• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16-33-36/37/39
• RTECS：DT7320000
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2